Cas no 380342-54-1 (4-Ethyl(phenyl)sulfamoylbenzoic Acid)

• Product Name: 4-Ethyl(phenyl)sulfamoylbenzoic Acid
• CAS No: 380342-54-1
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• CID: 3099596
• Update Time: 2025-05-25

4-Ethyl(phenyl)sulfamoylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(Ethyl-phenyl-sulfamoyl)-benzoic acid
• 4-Ethyl(phenyl)sulfamoylbenzoic Acid

• Inchi： 1S/C15H15NO4S/c1-2-16(13-6-4-3-5-7-13)21(19,20)14-10-8-12(9-11-14)15(17)18/h3-11H,2H2,1H3,(H,17,18)
• InChI Key： AWPCSBJHPZGBDC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(N(C1C=CC=CC=1)CC)(=O)=O

Additional information on 4-Ethyl(phenyl)sulfamoylbenzoic Acid

Professional Introduction to 4-Ethyl(phenyl)sulfamoylbenzoic Acid (CAS No. 380342-54-1)

4-Ethyl(phenyl)sulfamoylbenzoic Acid, with the chemical identifier CAS No. 380342-54-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the sulfonamide class, which is well-known for its diverse biological activities and therapeutic potential. The structural framework of 4-Ethyl(phenyl)sulfamoylbenzoic Acid incorporates a benzoic acid core, modified by the presence of an ethyl group and a phenylsulfamoyl moiety. Such modifications not only contribute to its unique chemical properties but also open up possibilities for its application in various biochemical pathways and drug development strategies.

The synthesis of 4-Ethyl(phenyl)sulfamoylbenzoic Acid involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of benzoic acid derivatives, followed by the introduction of the ethyl group and the phenylsulfamoyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to ensure high yield and purity. These synthetic methodologies are critical in pharmaceutical chemistry, as they determine the efficiency and scalability of producing compounds for further research and development.

In recent years, 4-Ethyl(phenyl)sulfamoylbenzoic Acid has been studied for its potential pharmacological effects. Research has indicated that this compound may exhibit properties relevant to anti-inflammatory, antimicrobial, and antioxidant activities. These findings are particularly intriguing given the growing demand for multifunctional therapeutic agents that can address multiple health issues simultaneously. The sulfonamide group in its structure is known to interact with biological targets such as enzymes and receptors, which can modulate various physiological processes.

One of the most compelling aspects of 4-Ethyl(phenyl)sulfamoylbenzoic Acid is its versatility in drug design. The presence of both hydrophilic and lipophilic regions in its molecular structure allows it to traverse biological membranes effectively, making it a promising candidate for oral administration. Additionally, the compound's ability to engage with multiple targets suggests that it could be developed into a broad-spectrum therapeutic agent. This characteristic is particularly valuable in addressing complex diseases that require multifaceted treatment approaches.

The latest research in medicinal chemistry has also explored the derivatives of 4-Ethyl(phenyl)sulfamoylbenzoic Acid to enhance their pharmacological properties. By modifying specific functional groups, scientists aim to improve bioavailability, reduce side effects, and increase therapeutic efficacy. For instance, studies have shown that derivatives with optimized solubility profiles exhibit better pharmacokinetic properties, which can lead to more effective drug delivery systems.

The role of computational chemistry in understanding the behavior of 4-Ethyl(phenyl)sulfamoylbenzoic Acid cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound interacts with biological targets at an atomic level. This information is crucial for designing experiments and optimizing drug candidates before they enter clinical trials. Furthermore, computational methods have been used to screen large libraries of compounds for potential hits that could be further developed into novel drugs.

Another area of interest is the environmental impact of synthesizing and using 4-Ethyl(phenyl)sulfamoylbenzoic Acid. Sustainable chemistry principles are being applied to develop greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote environmentally friendly practices in pharmaceutical manufacturing. By adopting such approaches, the industry can ensure that the production of valuable compounds like 4-Ethyl(phenyl)sulfamoylbenzoic Acid does not come at an environmental cost.

The future prospects for 4-Ethyl(phenyl)sulfamoylbenzoic Acid are promising, with ongoing studies exploring its potential applications in precision medicine. Personalized healthcare approaches rely on compounds that can be tailored to individual patient needs, and this compound's diverse biological activities make it a suitable candidate for such applications. Additionally, its role in combination therapies—where multiple drugs are used together to achieve synergistic effects—cannot be ignored. Such strategies are increasingly recognized as effective in treating chronic and complex diseases.

In conclusion, 4-Ethyl(phenyl)sulfamoylbenzoic Acid (CAS No. 380342-54-1) represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activities. The ongoing research into this compound highlights its potential as a therapeutic agent and underscores the importance of innovative approaches in drug development. As scientific understanding continues to evolve, it is likely that new applications for 4-Ethyl(phenyl)sulfamoylbenzoic Acid will emerge, further solidifying its place as a valuable compound in modern medicine.